Cas no 1807298-39-0 (Methyl 5-cyano-2-ethyl-4-formylphenylacetate)

• Product Name: Methyl 5-cyano-2-ethyl-4-formylphenylacetate
• CAS No: 1807298-39-0
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 5010943
• Update Time: 2025-06-07

Methyl 5-cyano-2-ethyl-4-formylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-2-ethyl-4-formylphenylacetate

• Inchi： 1S/C13H13NO3/c1-3-9-4-12(8-15)11(7-14)5-10(9)6-13(16)17-2/h4-5,8H,3,6H2,1-2H3
• InChI Key： KFZCYACBDNGOKN-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=C(C#N)C(C=O)=CC=1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 331
• XLogP3: 1.7
• Topological Polar Surface Area: 67.2

Additional information on Methyl 5-cyano-2-ethyl-4-formylphenylacetate

Methyl 5-cyano-2-ethyl-4-formylphenylacetate (CAS No. 1807298-39-0): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 5-cyano-2-ethyl-4-formylphenylacetate (CAS No. 1807298-39-0) is a highly valuable intermediate in the realm of pharmaceutical synthesis, playing a pivotal role in the development of novel therapeutic agents. This compound, characterized by its intricate molecular structure, has garnered significant attention due to its potential applications in the synthesis of bioactive molecules. The presence of both cyano and formyl functional groups makes it a versatile building block for chemists and pharmacologists seeking to develop innovative drug candidates.

The chemical structure of Methyl 5-cyano-2-ethyl-4-formylphenylacetate consists of a phenyl ring substituted with an ethyl group at the 2-position, a cyano group at the 5-position, and a formyl group at the 4-position. This arrangement of functional groups provides multiple sites for further chemical modification, enabling the synthesis of a wide array of derivatives with tailored biological activities. The compound's reactivity is particularly useful in constructing complex molecular architectures, which are often essential for achieving high affinity and selectivity in drug design.

In recent years, there has been a surge in research focused on developing new methodologies for the synthesis of heterocyclic compounds, which are prevalent in many pharmaceuticals. Methyl 5-cyano-2-ethyl-4-formylphenylacetate has emerged as a key intermediate in these efforts. Its ability to undergo various transformations, such as condensation, cyclization, and oxidation-reduction reactions, makes it an indispensable tool for medicinal chemists. For instance, the formyl group can be easily converted into an aldehyde or carboxylic acid, while the cyano group can be reduced to an amine or further functionalized into other nitrogen-containing heterocycles.

One of the most compelling applications of Methyl 5-cyano-2-ethyl-4-formylphenylacetate is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently targeted by therapeutic agents. The compound's structural features allow for the development of inhibitors that can selectively bind to specific kinase domains, thereby modulating cellular processes associated with diseases such as cancer and inflammatory disorders. Recent studies have demonstrated its utility in generating novel inhibitors with improved pharmacokinetic properties and reduced side effects.

The pharmaceutical industry has also explored the use of Methyl 5-cyano-2-ethyl-4-formylphenylacetate in the development of antiviral and antibacterial agents. The cyano group's ability to participate in hydrogen bonding interactions with biological targets has been leveraged to enhance binding affinity. Additionally, the formyl group can be used to introduce protease-inhibiting moieties, which are critical for combating viral infections. These findings highlight the compound's broad applicability across different therapeutic areas.

Advances in computational chemistry have further enhanced the utility of Methyl 5-cyano-2-ethyl-4-formylphenylacetate as a synthetic intermediate. Molecular modeling techniques allow researchers to predict the reactivity and stability of various derivatives with high accuracy. This has enabled the rational design of new compounds with optimized properties before they are synthesized experimentally. Such computational approaches have significantly accelerated the drug discovery process, reducing both time and cost associated with traditional trial-and-error methods.

The environmental impact of pharmaceutical synthesis is another area where Methyl 5-cyano-2-ethyl-4-formylphenylacetate has been scrutinized. Modern synthetic methodologies emphasize green chemistry principles, aiming to minimize waste and hazardous byproducts. The compound's compatibility with solvent-free reactions and its ability to participate in catalytic processes have made it an attractive choice for sustainable drug development. Researchers are increasingly adopting biocatalytic routes that utilize enzymes to transform this intermediate into active pharmaceutical ingredients (APIs), thereby reducing reliance on harsh chemical conditions.

In conclusion, Methyl 5-cyano-2-ethyl-4-formylphenylacetate (CAS No. 1807298-39-0) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an invaluable tool for developing novel therapeutic agents across various disease areas. As research continues to evolve, this compound will undoubtedly play an even more significant role in shaping the future of drug discovery and development.